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Compound of Interest

Compound Name: PF-05180999

Cat. No.: B609955 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for utilizing PF-05180999, a potent and

selective phosphodiesterase 2A (PDE2A) inhibitor, in a restraint stress model in mice to

investigate its potential therapeutic effects on stress-related disorders.

Introduction
Restraint stress is a widely used preclinical model to induce physiological and behavioral

changes in rodents that mimic aspects of stress-related disorders in humans, such as anxiety

and depression.[1][2][3] PF-05180999 is a brain-penetrant PDE2A inhibitor that has been

investigated for its potential in treating central nervous system disorders.[4][5] PDE2A is an

enzyme that hydrolyzes cyclic adenosine monophosphate (cAMP) and cyclic guanosine

monophosphate (cGMP), two important second messengers involved in various cellular

functions.[6] By inhibiting PDE2A, PF-05180999 increases intracellular levels of cAMP and

cGMP, which can modulate neuronal function and plasticity.[7][8][9] Preclinical studies have

shown that PF-05180999 exhibits antidepressant- and anxiolytic-like effects in stressed mice,

making it a compound of interest for stress-related research.[7][8]

Mechanism of Action
PF-05180999 acts as a selective inhibitor of the phosphodiesterase 2A (PDE2A) enzyme.[4]

PDE2A is responsible for the degradation of the second messengers cyclic adenosine

monophosphate (cAMP) and cyclic guanosine monophosphate (cGMP).[6] Inhibition of PDE2A

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b609955?utm_src=pdf-interest
https://www.benchchem.com/product/b609955?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8449122/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10130584/
https://www.jove.com/t/67387/restraint-to-induce-stress-in-mice-and-rats
https://www.benchchem.com/product/b609955?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/29293004/
https://delta.larvol.com/Products/?ProductId=73502732-8e65-4a6d-93bd-97911f5da5b7
https://www.tandfonline.com/doi/pdf/10.1080/13543784.2017.1364360
https://www.benchchem.com/product/b609955?utm_src=pdf-body
https://synapse.patsnap.com/drug/5028a877fd994b09abd29db349b231ec
https://pmc.ncbi.nlm.nih.gov/articles/PMC10289143/
https://pubmed.ncbi.nlm.nih.gov/37208298/
https://www.benchchem.com/product/b609955?utm_src=pdf-body
https://synapse.patsnap.com/drug/5028a877fd994b09abd29db349b231ec
https://pmc.ncbi.nlm.nih.gov/articles/PMC10289143/
https://www.benchchem.com/product/b609955?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/29293004/
https://www.tandfonline.com/doi/pdf/10.1080/13543784.2017.1364360
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609955?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


by PF-05180999 leads to an accumulation of intracellular cAMP and cGMP in the brain,

particularly in regions like the hippocampus.[7][8] This elevation in cyclic nucleotides can

activate downstream signaling pathways, including protein kinase A (PKA) and protein kinase

G (PKG), which in turn can phosphorylate transcription factors like the cAMP response

element-binding protein (CREB).[6][7] This signaling cascade is believed to underlie the

neuroprotective and behavioral effects of PF-05180999 in the context of stress.[7][8]

Signaling Pathway of PF-05180999 Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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